N-([2,3'-bifuran]-5-ylmethyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[[5-(furan-3-yl)furan-2-yl]methyl]-1-methyl-2-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C16H19N3O4S/c1-11(2)16-18-15(9-19(16)3)24(20,21)17-8-13-4-5-14(23-13)12-6-7-22-10-12/h4-7,9-11,17H,8H2,1-3H3
• InChI Key: XQBZYKKKVIHKHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CN1C)S(=O)(=O)NCC2=CC=C(O2)C3=COC=C3
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reactants, products, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical properties (such as melting point, boiling point, solubility) and chemical properties (such as reactivity, stability). Various analytical techniques are used for this purpose.

Scientific Research Applications

Antitumor Activity

• Research has shown that this compound exhibits promising antitumor effects. .

Immunomodulation

• N-([2,3’-bifuran]-5-ylmethyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide has immunomodulatory properties. .

Anti-Inflammatory Effects

• Chronic inflammation contributes to various diseases. .

Antimicrobial Potential

• The compound exhibits antimicrobial properties against bacteria, fungi, and viruses. .

Liver and Kidney Protection

• .

Functional Food and Cosmetics

• .

Mechanism of Action

If the compound is a drug or has some biological activity, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems and produces its effects.

Safety and Hazards

This involves understanding the risks associated with the compound. It includes its toxicity, flammability, environmental impact, and precautions for safe handling.

Future Directions

This involves predicting or suggesting future research directions. It could include potential applications of the compound, improvements in its synthesis, or investigations into its properties.